3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline

• IUPAC Name: 3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline
• InChI: InChI=1S/C16H21N3O4/c1-19(2)12-5-4-6-13(9-12)22-10-14-17-18-15(23-14)16(20-3)7-8-21-11-16/h4-6,9H,7-8,10-11H2,1-3H3
• InChI Key: UKRKBYPNFVBYPF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=CC=C1)OCC2=NN=C(O2)C3(CCOC3)OC
• Molecular Formula: C16H21N3O4
• Molecular Weight: 319.36 g/mol

Description

3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline is a complex organic compound that features a unique structure combining an oxadiazole ring with a methoxyoxolan moiety and a dimethylaniline group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline typically involves multiple steps:

Formation of the Oxadiazole Ring: This step involves the cyclization of appropriate precursors under specific conditions to form the 1,3,4-oxadiazole ring.

Attachment of the Methoxyoxolan Moiety: The methoxyoxolan group is introduced through a nucleophilic substitution reaction.

Coupling with Dimethylaniline: The final step involves coupling the intermediate with N,N-dimethylaniline under suitable conditions to yield the target compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors and green chemistry principles.

Chemical Reactions Analysis

Types of Reactions

3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Various halogenating agents and nucleophiles can be employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline has several scientific research applications:

Medicinal Chemistry: The compound’s unique structure makes it a potential candidate for drug development, particularly in the design of novel therapeutics.

Materials Science: Its properties may be exploited in the development of new materials with specific electronic or optical characteristics.

Biological Studies: The compound can be used as a probe or reagent in various biological assays to study cellular processes and interactions.

Mechanism of Action

The mechanism of action of 3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline involves its interaction with specific molecular targets. The oxadiazole ring and methoxyoxolan moiety may interact with enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 5-(3-methoxyoxolan-3-yl)-1,3,4-thiadiazol-2-amine
• 3-bromo-5-(3-methoxyoxolan-3-yl)-1,2,4-oxadiazole

Uniqueness

Compared to similar compounds, 3-[[5-(3-methoxyoxolan-3-yl)-1,3,4-oxadiazol-2-yl]methoxy]-N,N-dimethylaniline stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.